Cas no 2172171-59-2 (5-(hydroxymethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione)

• Product Name: 5-(hydroxymethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione
• CAS No: 2172171-59-2
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6206785
• PubChem ID: 165573774
• Update Time: 2025-05-24

5-(hydroxymethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione
• 2172171-59-2
• EN300-1620892

• Inchi： 1S/C10H15NO3/c1-3-4-10(2)8(13)7(6-12)5-11-9(10)14/h5,12H,3-4,6H2,1-2H3,(H,11,14)
• InChI Key： NLQLHXWKOJCOPE-UHFFFAOYSA-N
• SMILES： O=C1C(CO)=CNC(C1(C)CCC)=O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-(hydroxymethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione

Chemical Profile of 5-(hydroxymethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2172171-59-2)

5-(hydroxymethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione, identified by its CAS number 2172171-59-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This tetrahydropyridine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular pharmacology. The presence of both hydroxymethyl and diketone functional groups within its molecular structure suggests versatile reactivity, making it a candidate for further exploration in synthetic chemistry and biological activity evaluation.

The compound’s nomenclature follows the IUPAC system, precisely describing its chemical architecture. The tetrahydropyridine core is a common motif in biologically active molecules, often found in alkaloids and pharmacologically relevant scaffolds. The substitution pattern, featuring a hydroxymethyl group at the 5-position and alkyl groups at the 3-position, contributes to the compound’s distinct chemical properties. This configuration may influence its solubility, metabolic stability, and interaction with biological targets.

In recent years, there has been growing interest in tetrahydropyridine derivatives due to their reported pharmacological effects. Studies have indicated that compounds with similar structural motifs may exhibit properties relevant to central nervous system (CNS) modulation, neuroprotection, and anti-inflammatory responses. The 5-(hydroxymethyl) group particularly stands out as a potential site for hydrogen bonding interactions with biological receptors or enzymes, which could modulate activity in vivo.

Research into the 5-(hydroxymethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione has been expanding alongside advancements in computational chemistry and high-throughput screening techniques. Computational modeling has suggested that this compound may possess favorable pharmacokinetic profiles due to its moderate lipophilicity and predicted metabolic stability. Such attributes are crucial for developing lead compounds that can progress through preclinical and clinical evaluations.

One of the most compelling aspects of this molecule is its potential as a precursor or analog in medicinal chemistry libraries. The flexibility provided by the tetrahydropyridine ring allows for structural modifications that could enhance binding affinity or selectivity against specific therapeutic targets. For instance, derivatives of this compound have been investigated for their interactions with enzymes involved in metabolic pathways or neurotransmitter systems.

The diketone moiety in the molecule is another feature that warrants attention. Diketones are known to participate in various chemical reactions, including condensation and Michael addition reactions, which could be leveraged in synthetic pathways to generate more complex scaffolds. This reactivity makes the compound a valuable building block for designing novel heterocycles with tailored biological activities.

Recent experimental studies have begun to explore the biological significance of this compound. Preliminary assays suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders. While these findings are still under investigation, they highlight the importance of continued research into structurally diverse molecules like 5-(hydroxymethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione.

The synthesis of this compound presents an interesting challenge due to its complex substitution pattern. Advanced synthetic methodologies have been employed to construct the tetrahydropyridine core while introducing the hydroxymethyl and diketone functionalities at specific positions. Techniques such as multi-step organic synthesis combined with catalytic hydrogenation or oxidation steps have been pivotal in achieving high yields and purity.

In conclusion,5-(hydroxymethyl)-3-methyl-3-propyl-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2172171-59-2) represents a promising candidate for further pharmaceutical exploration. Its unique structural features offer opportunities for designing molecules with enhanced therapeutic potential across multiple disease areas. As research progresses，this compound will likely continue to be a focus of interest for medicinal chemists and biologists seeking innovative solutions in drug development.